Cas no 2648982-00-5 (3-(1-isocyanatocyclopropyl)-1H-1,2,4-triazole)

• Product Name: 3-(1-isocyanatocyclopropyl)-1H-1,2,4-triazole
• CAS No: 2648982-00-5
• MF: C₆H₆N₄O
• MW: 150.138040065765
• CID: 6207293
• PubChem ID: 165616006
• Update Time: 2025-06-08

3-(1-isocyanatocyclopropyl)-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 3-(1-isocyanatocyclopropyl)-1H-1,2,4-triazole
• 2648982-00-5
• EN300-1812293

• Inchi： 1S/C6H6N4O/c11-4-8-6(1-2-6)5-7-3-9-10-5/h3H,1-2H2,(H,7,9,10)
• InChI Key： ISZDRNMSCJCPED-UHFFFAOYSA-N
• SMILES： O=C=NC1(C2=NC=NN2)CC1

Computed Properties

• Exact Mass: 150.05416083g/mol
• Monoisotopic Mass: 150.05416083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 71Ų

Additional information on 3-(1-isocyanatocyclopropyl)-1H-1,2,4-triazole

Professional Introduction to Compound with CAS No. 2648982-00-5 and Product Name: 3-(1-isocyanatocyclopropyl)-1H-1,2,4-triazole

The compound with the CAS number 2648982-00-5 and the product name 3-(1-isocyanatocyclopropyl)-1H-1,2,4-triazole represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their unique structural properties and potential biological activities. The presence of an isocyanate group in the molecular structure introduces a high degree of reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

3-(1-isocyanatocyclopropyl)-1H-1,2,4-triazole is characterized by its cyclopropyl substituent, which is known to enhance the metabolic stability and bioavailability of pharmaceutical compounds. This feature has been extensively studied in recent years, as it allows for better absorption and reduced degradation in biological systems. The triazole ring, on the other hand, is a well-documented pharmacophore that exhibits a wide range of biological activities, including antifungal, antiviral, and anti-inflammatory properties.

Recent research has highlighted the importance of 3-(1-isocyanatocyclopropyl)-1H-1,2,4-triazole in the development of novel therapeutic agents. Its ability to undergo various chemical transformations makes it an excellent candidate for medicinal chemistry applications. For instance, the isocyanate group can react with amines to form urea derivatives, which have been shown to possess potent biological activities. Additionally, it can be used to synthesize carbamates and thioureas, which are widely used in drug discovery.

The structural motif of 3-(1-isocyanatocyclopropyl)-1H-1,2,4-triazole has also been explored in the context of enzyme inhibition. Studies have demonstrated that derivatives of this compound can interact with specific enzymatic targets, leading to the development of new drugs for treating various diseases. For example, modifications to the cyclopropyl ring have been found to enhance binding affinity to certain proteases and kinases, which are key targets in oncology and inflammatory diseases.

In addition to its pharmacological potential, 3-(1-isocyanatocyclopropyl)-1H-1,2,4-triazole has been investigated for its role in materials science. The isocyanate group can participate in polymerization reactions, leading to the formation of novel polymers with unique properties. These polymers have applications in coatings, adhesives, and even biodegradable materials. The cyclopropyl ring contributes to the overall stability of these polymers while maintaining flexibility.

The synthesis of 3-(1-isocyanatocyclopropyl)-1H-1,2,4-triazole involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as transition metal catalysis and flow chemistry have been employed to optimize yield and purity. These methods not only improve efficiency but also minimize waste production, aligning with green chemistry principles.

One of the most exciting aspects of 3-(1-isocyanatocyclopropyl)-1H-1,2,4-triazole is its potential in drug discovery. Researchers are increasingly leveraging computational methods to predict how this compound might interact with biological targets. Machine learning algorithms have been trained on large datasets containing known drug-target interactions to identify promising candidates for further investigation. This approach has significantly accelerated the drug discovery process and led to the identification of several novel therapeutic agents.

The future prospects for 3-(1-isocyanatocyclopropyl)-1H-1,2,4-triazole are vast. As our understanding of its reactivity and biological activity grows，so does its potential for application in medicine and materials science. Ongoing studies aim to explore new synthetic pathways and expand its utility in various fields. The integration of traditional organic chemistry with modern computational techniques will be crucial in unlocking its full potential.

In conclusion，the compound with CAS number 2648982-00-5 and product name 3-(1-isocyanatocyclopropyl)-1H-1，2，4-triazole represents a cornerstone in contemporary chemical biology research。 Its unique structural features，combined with its reactivity，make it an invaluable tool for developing new drugs and materials。 As scientific advancements continue，we can expect this compound to play an increasingly important role in addressing some of humanity's most pressing health challenges。